Cas no 1393441-91-2 (tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate
• CAS No: 1393441-91-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 4593612
• Update Time: 2025-08-04

tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-[(2-aminophenoxy)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(18)17-8-11(9-17)10-19-13-7-5-4-6-12(13)16/h4-7,11H,8-10,16H2,1-3H3
• InChI Key： JIXNRXHYSFFQSZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(COC2=CC=CC=C2N)C1

Additional information on tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate (CAS: 1393441-91-2): Recent Advances and Applications

The compound tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate (CAS: 1393441-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an up-to-date overview of the latest studies and applications related to this compound, highlighting its synthetic utility, pharmacological potential, and emerging trends in its use.

Recent literature reveals that 1393441-91-2 serves as a crucial building block in the development of novel azetidine-containing compounds, which are increasingly recognized for their importance in drug discovery. Azetidines, as four-membered nitrogen heterocycles, offer unique conformational constraints that can enhance binding affinity and metabolic stability in drug candidates. The tert-butyl carbamate moiety in this compound provides both protection for the azetidine nitrogen and a handle for further functionalization, making it a valuable scaffold for medicinal chemists.

Several research groups have reported innovative synthetic methodologies involving 1393441-91-2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of potent kinase inhibitors, where the azetidine ring was shown to improve selectivity against off-target kinases. The compound's structural features allow for diverse modifications at both the aminophenoxymethyl and carboxylate positions, enabling the rapid generation of compound libraries for structure-activity relationship studies.

In terms of pharmacological applications, tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate has been identified as a precursor to several investigational drugs targeting neurological disorders. Its derivatives have shown promising activity as modulators of neurotransmitter receptors, particularly in the context of neurodegenerative diseases. Recent preclinical studies have highlighted its potential in the development of novel antidepressants and anxiolytics, with improved blood-brain barrier penetration compared to traditional scaffolds.

The compound's safety profile and synthetic accessibility have also made it attractive for radiopharmaceutical applications. A 2024 publication in ACS Medicinal Chemistry Letters reported its use in the synthesis of PET radiotracers for imaging σ receptors in the brain. The azetidine core provided optimal pharmacokinetic properties for this application, with the tert-butoxycarbonyl group facilitating efficient radiolabeling procedures.

Looking forward, the versatility of 1393441-91-2 continues to inspire new research directions. Current investigations are exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its rigid structure may offer advantages in linker design. Additionally, its potential in the development of covalent inhibitors is being actively investigated, leveraging the reactivity of the aminophenoxymethyl moiety.

In conclusion, tert-Butyl 3-(2-aMinophenoxyMethyl)azetidine-1-carboxylate represents a valuable tool in modern medicinal chemistry, with applications spanning multiple therapeutic areas. Its unique structural features and synthetic flexibility ensure its continued relevance in drug discovery efforts. As research progresses, we anticipate seeing more innovative applications of this scaffold in addressing unmet medical needs.